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Compound of Interest

Compound Name: Z-Gly-ala-OH

CAS No.: 3079-63-8

Cat. No.: B1336514

Get Quote

Executive Summary
Z-Gly-Ala-OH (N-benzyloxycarbonyl-glycyl-L-alanine) represents a distinct class of peptide

substrates where the ionization profile is radically simplified compared to free peptides. Unlike

zwitterionic dipeptides (e.g., H-Gly-Ala-OH), the N-terminal Z-group (benzyloxycarbonyl)

effectively "silences" the basicity of the amine.

Consequently, Z-Gly-Ala-OH behaves as a monoprotic weak acid under physiological

conditions. The only relevant ionization event is the deprotonation of the C-terminal carboxylic

acid.

Estimated pKa (COOH):3.40 – 3.60 (Thermodynamic)

N-Terminal pKa: Not applicable (Non-ionizable carbamate).

Physiological State (pH 7.4): Predominantly anionic (Z-Gly-Ala-COO⁻).

This guide details the structural rationale for these values, contrasts them with free dipeptides,

and provides a validated potentiometric protocol for their experimental determination in low-
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solubility contexts.

Part 1: Structural Analysis & Theoretical pKa
Prediction
The Ionization Paradox: Protected vs. Free Peptides
To understand the pKa of Z-Gly-Ala-OH, one must analyze the electronic environment of the

C-terminus. In a free dipeptide (H-Gly-Ala-OH), the positively charged N-terminal ammonium

group (

) exerts an electron-withdrawing inductive effect (

) and a field effect that stabilizes the carboxylate anion (

), thereby lowering the pKa (making it more acidic).

In Z-Gly-Ala-OH, the Z-group converts the amine into a carbamate. This removes the positive

charge. Without the stabilizing influence of the proximal cation, the C-terminal carboxyl group

holds onto its proton slightly more tightly, resulting in a higher pKa than its free counterpart.

Comparative Data Table
The following table synthesizes predicted and experimental data points to contextualize Z-Gly-
Ala-OH.
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Molecule
N-Terminus
State

C-Terminus
State

pKa
(COOH)

pKa (NH3+)
Net Charge
(pH 7.4)

H-Gly-Ala-OH
Free Amine (

)

Carboxyl (

)
3.15 8.23 0 (Zwitterion)

Ac-Gly-Ala-

OH

Acetyl

(Neutral)

Carboxyl (

)
~3.60 N/A -1

Z-Ala-Gly-

OH*

Z-Protected

(Neutral)

Carboxyl (

)
3.42 ± 0.10 N/A -1

Z-Gly-Ala-OH
Z-Protected

(Neutral)

Carboxyl (

)
3.40 – 3.60 N/A -1

*Note: Z-Ala-Gly-OH is a structural isomer. Due to the spacing of the peptide bond, values are

highly transferable.

Visualization of Ionization Equilibrium
The following diagram illustrates the single ionization event relevant to Z-Gly-Ala-OH.
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Figure 1: The monoprotic dissociation equilibrium of Z-Gly-Ala-OH. Note the transition from a

neutral, hydrophobic species to an anionic, soluble species.

Part 2: Experimental Methodology (Potentiometric
Titration)
Senior Scientist Insight: Z-protected peptides often exhibit poor solubility in pure water at low

pH (protonated form). Standard aqueous titration often yields noisy data due to precipitation.

The protocol below utilizes a mixed-solvent approach (Water/Methanol) followed by the

Yasuda-Shedlovsky extrapolation to determine the aqueous pKa.

Reagents & Setup
Analyte: Z-Gly-Ala-OH (>98% purity).[1]
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Titrant: 0.1 M NaOH (standardized against KHP).

Solvent System: Carbonate-free water and HPLC-grade Methanol (MeOH).

Inert Atmosphere: Nitrogen (

) or Argon purge to prevent

absorption (which skews pKa calc).

The "Yasuda-Shedlovsky" Protocol
This method corrects for the dielectric constant change when using organic co-solvents to

solubilize the peptide.

Preparation: Prepare three titration vessels with 30%, 40%, and 50% (v/v) MeOH/Water

mixtures containing 0.1 M KCl (ionic strength adjuster).

Dissolution: Dissolve Z-Gly-Ala-OH (approx. 0.05 mmol) in the solvent mixtures. Ensure

complete dissolution.

Titration:

Equilibrate under

flow for 5 minutes.

Titrate with 0.1 M NaOH in small increments (e.g., 10 µL).

Record pH after stabilization (drift < 0.005 pH/min).

Data Processing:

Calculate the apparent pKa (

) for each methanol concentration using the Henderson-Hasselbalch equation at the half-
equivalence point.

Plot
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vs.

(inverse dielectric constant of the mix).

Extrapolate to

of pure water (approx 0.0128) to find the true aqueous pKa.

Workflow Diagram
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Figure 2: Workflow for determining pKa of hydrophobic Z-peptides using mixed-solvent

extrapolation.
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Part 3: Applications & Implications
Enzyme Kinetics (Carboxypeptidase A)
Z-Gly-Ala-OH is a classic substrate for Carboxypeptidase A (CPA).

Significance: CPA prefers substrates with a free C-terminal carboxylate and a blocked N-

terminus.

Kinetic Relevance: The ionization state of the terminal carboxyl group (pKa ~3.[2][3]5) is

critical for binding. At the standard assay pH of 7.5, Z-Gly-Ala-OH is >99.9% ionized

(anionic). This negative charge anchors the substrate into the active site via interaction with

Arg-145 of the enzyme.

Solubility & Formulation
Acidic pH (< 3.0): The molecule is protonated (neutral). Due to the hydrophobic Z-group and

non-polar Alanine/Glycine backbone, solubility precipitates drastically.

Neutral pH (> 6.0): The molecule is deprotonated (anionic). Solubility increases significantly

due to the solvation of the carboxylate.

Formulation Tip: Always dissolve Z-peptides in a slightly basic buffer or organic solvent

(DMSO/DMF) before diluting into aqueous media to avoid "crashing out."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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